phosphoric acid, potassium salt
phosphoric acid, potassium salt
Potassium Phosphate is an inorganic compound used as a laxative, dietary supplement and for electrolyte-replacement purposes. Phosphate, a predominant intracellular anion, plays an important role in energy storage, osteoblastic and osteoclastic activities, regulating serum calcium concentrations and numerous cellular phosphate-transfer reactions. Potassium phosphate increases fluidity of the intestinal contents by retention of water by osmotic forces, thereby indirectly inducing intestinal smooth muscle constriction.
Brand Name:
Vulcanchem
CAS No.:
16068-46-5
VCID:
VC0107248
InChI:
InChI=1S/3K.H3O4P/c;;;1-5(2,3)4/h;;;(H3,1,2,3,4)/q3*+1;/p-3
SMILES:
[O-]P(=O)([O-])[O-].[K+].[K+].[K+]
Molecular Formula:
Anhydrous: K3PO4; Hydrated: K3PO4· nH2O (n = 1 or 3)
K3PO4
K3O4P
K3PO4
K3O4P
Molecular Weight:
212.266 g/mol
phosphoric acid, potassium salt
CAS No.: 16068-46-5
Main Products
VCID: VC0107248
Molecular Formula: Anhydrous: K3PO4; Hydrated: K3PO4· nH2O (n = 1 or 3)
K3PO4
K3O4P
Molecular Weight: 212.266 g/mol
CAS No. | 16068-46-5 |
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Product Name | phosphoric acid, potassium salt |
Molecular Formula | Anhydrous: K3PO4; Hydrated: K3PO4· nH2O (n = 1 or 3) K3PO4 K3O4P |
Molecular Weight | 212.266 g/mol |
IUPAC Name | tripotassium;phosphate |
Standard InChI | InChI=1S/3K.H3O4P/c;;;1-5(2,3)4/h;;;(H3,1,2,3,4)/q3*+1;/p-3 |
Standard InChIKey | LWIHDJKSTIGBAC-UHFFFAOYSA-K |
SMILES | [O-]P(=O)([O-])[O-].[K+].[K+].[K+] |
Canonical SMILES | [O-]P(=O)([O-])[O-].[K+].[K+].[K+] |
Physical Description | DryPowder; Liquid Colourless or white, odourless hygroscopic crystals or granules. Hydrated forms available include the monohydrate and trihydrate |
Description | Potassium Phosphate is an inorganic compound used as a laxative, dietary supplement and for electrolyte-replacement purposes. Phosphate, a predominant intracellular anion, plays an important role in energy storage, osteoblastic and osteoclastic activities, regulating serum calcium concentrations and numerous cellular phosphate-transfer reactions. Potassium phosphate increases fluidity of the intestinal contents by retention of water by osmotic forces, thereby indirectly inducing intestinal smooth muscle constriction. |
Related CAS | 16068-46-5 (Parent) |
Solubility | Freely soluble in water. Insoluble in ethanol |
Synonyms | dipotassium hydrogen phosphate K2HPO4 KD2PO4 potassium acid phosphate potassium dideuterium phosphate potassium dihydrogen phosphate potassium monohydrogen phosphate potassium phosphate potassium phosphate (K-H2PO4) potassium phosphate (K-H3PO4(1:2)) potassium phosphate (K2-HPO4) potassium phosphate (K3-PO4) potassium phosphate, dibasic potassium phosphate, monobasic potassium phosphate, unspecified form |
PubChem Compound | 516942 |
Last Modified | Nov 11 2021 |
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